Cas no 1480857-11-1 (1-Aminohex-5-yn-2-ol)

• Product Name: 1-Aminohex-5-yn-2-ol
• CAS No: 1480857-11-1
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD21662204
• CID: 4601700
• PubChem ID: 65986080
• Update Time: 2025-06-09

1-Aminohex-5-yn-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-aminohex-5-yn-2-ol
• 1-Aminohex-5-yn-2-ol

• MDL： MFCD21662204
• Inchi： 1S/C6H11NO/c1-2-3-4-6(8)5-7/h1,6,8H,3-5,7H2
• InChI Key： JUUPISMKQGJUEL-UHFFFAOYSA-N
• SMILES： OC(CN)CCC#C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 91.9
• XLogP3: -0.4
• Topological Polar Surface Area: 46.2

Additional information on 1-Aminohex-5-yn-2-ol

Introduction to 1-Aminohex-5-yn-2-Ol (CAS No. 1480857-11-1)

1-Aminohex-5-yn-2-Ol (CAS No. 1480857-11-1) is a versatile compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its amino group (-NH2) and hydroxyl group (-OH) functionalities, along with an internal alkyne (-C≡C-) moiety, exhibits a wide range of applications due to its reactivity and versatility in chemical synthesis.

The molecular formula of 1-Aminohex-5-yn-2-Ol is C6H9NO, with a molecular weight of approximately 99.0 g/mol. Its structure consists of a six-carbon chain, where the amino group is located at the first carbon, the hydroxyl group at the second carbon, and the alkyne group spanning between the fifth and sixth carbons. This arrangement allows for multiple sites of reactivity, making it an ideal building block for constructing complex molecules in organic synthesis.

Recent studies have highlighted the potential of 1-Aminohex-5-yn-2-Ol in drug delivery systems. Researchers have explored its ability to serve as a precursor for synthesizing bioactive molecules with enhanced pharmacokinetic properties. For instance, its alkyne moiety can undergo click chemistry reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), enabling the construction of stable and functionalized drug delivery vehicles. These findings underscore its role in advancing therapeutic agents with improved bioavailability and targeting capabilities.

In addition to its role in pharmacology, 1-Aminohex-5-yneol has found applications in materials science. Its amino and hydroxyl groups make it suitable for forming cross-linked networks in polymer systems. Recent research has demonstrated its use in creating stimuli-responsive hydrogels, which can swell or shrink in response to external stimuli such as pH or temperature changes. Such materials hold promise for applications in sensors, drug delivery systems, and tissue engineering.

The synthesis of 1-Aminohex-5-yneol involves a multi-step process that typically begins with the alkylation of an appropriate amino alcohol precursor. The introduction of the alkyne group is often achieved through dehydrohalogenation or other dehydrogenation techniques. Optimization of reaction conditions has led to higher yields and purities, making this compound more accessible for large-scale applications.

From an environmental standpoint, 1-Aminohex-yneol exhibits moderate biodegradability under aerobic conditions. Studies have shown that its degradation pathways involve oxidative cleavage of the alkyne group and subsequent mineralization of the resulting fragments. Understanding these processes is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 1-Aminohex-yneol (CAS No. 1480857) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure endows it with remarkable versatility across multiple disciplines, from drug discovery to advanced materials development. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to play an increasingly important role in both academic and industrial settings.